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Compound of Interest

Compound Name: 7-Fluoro-2-naphthoic acid

cat. No.: B15070472

An In-depth Technical Guide to the Chemical Properties of 7-Fluoro-2-naphthoic Acid

Disclaimer: Detailed experimental data for 7-Fluoro-2-naphthoic acid (CAS No. 5043-10-7) is
limited in publicly available literature. To provide a comprehensive overview, this guide includes
predicted data for 7-Fluoro-2-naphthoic acid, supplemented with experimental data for the
closely related isomer, 6-Fluoro-2-naphthoic acid (CAS No. 5043-01-6), and the parent
compound, 2-naphthoic acid (CAS No. 93-09-4). This comparative approach allows for
informed estimations of the properties of the 7-fluoro isomer.

Core Chemical Properties

The fundamental chemical properties of 7-Fluoro-2-naphthoic acid and its related compounds
are summarized below.

Physicochemical Data
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7-Fluoro-2-
naphthoic acid

6-Fluoro-2-
naphthoic acid

2-naphthoic acid
(Parent Compound)

(Predicted) (Experimental) (Experimental)

Molecular Formula C11H7FO:2 C11H7FO2[1] C11HsO2[2][3]

Molecular Weight 190.17 g/mol 190.17 g/mol [1] 172.18 g/mol [3]

Melting Point 211-212.5°C 242-246 °C[1] 185-187 °C[4]

- _ 336.4+17.0 °C

Boiling Point 336.4117.0 °C ) 300 °C[4]

(Predicted)
) 1.355+0.06 g/cm3

Density 1.355+0.06 g/cm3 ) 1.08 g/cm3[4]
(Predicted)

pKa 4.03+£0.30 4.14+0.30 (Predicted) 4.2[5]

Form Solid Solid[1] Powder

Solubility Data

Quantitative solubility data for 7-Fluoro-2-naphthoic acid is not readily available. However, for
the parent compound, 2-naphthoic acid, the following information is known:

Solvent Solubility
Water <0.5 g/L (20 °C)[4]
DMSO 100 mg/mL (with sonication)[6]

It is anticipated that 7-Fluoro-2-naphthoic acid will exhibit similar poor solubility in water and
good solubility in organic solvents like DMSO.

Isomeric Context

The position of the fluorine atom on the naphthalene ring significantly influences the
compound's physical and chemical properties. The diagram below illustrates the structural
difference between the 6-fluoro and 7-fluoro isomers of 2-naphthoic acid.
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Isomeric Relationship of Fluoronaphthoic Acids

é Fluoro Isomers N

é Parent Structure N

6-Fluoro-2-naphthoic Acid
(CAS: 5043-01-6)

7-Fluoro-2-naphthoic Acid
(CAS: 5043-10-7)

Fluorination

/

2-Naphthoic Acid
C11HsO2

Click to download full resolution via product page

Caption: Structural relationship of 2-naphthoic acid to its 6-fluoro and 7-fluoro isomers.
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Experimental Protocols

While a specific, detailed protocol for the synthesis of 7-Fluoro-2-naphthoic acid is not
available in the provided search results, a general route for the synthesis of monofluorinated
naphthoic acids has been described. This method involves the elaboration of commercial

fluorinated phenylacetic acids.

General Synthesis of Monofluoronaphthoic Acids

A general route for the synthesis of various monofluoro and difluoro naphthoic acids has been
developed, which entails the elaboration of commercial fluorinated phenylacetic acids into 2-
(fluoroaryl)glutaric acids with differential ester groups.[7] Subsequent selective hydrolysis,
intramolecular Friedel-Crafts cyclization, and aromatization yield the target structures.[7]

The workflow for this generalized synthesis is depicted below.
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Generalized Synthesis Workflow for Fluoronaphthoic Acids

Start: Fluorinated Phenylacetic Acid

with differential ester groups

Glaboration to 2-(fluoroaryl)glutaric aciﬂ

Selective Hydrolysis
to a mono acid

Intramolecular Friedel-Crafts
Cyclization

End: Monofluoronaphthoic Acid

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of monofluoronaphthoic acids.
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Spectral Data

Specific spectral data for 7-Fluoro-2-naphthoic acid is not available. However, the spectral
data for the parent compound, 2-naphthoic acid, can serve as a reference.

'H and **C NMR Data for 2-Naphthoic Acid

The following NMR data is for 2-naphthoic acid in DMSO solvent.

e 'H NMR (400 MHz, DMSO): & 13.11 (s, 1H), 8.63 (s, 1H), 8.12 (d, J = 8.0 Hz, 1H), 8.05 —
7.97 (m, 3H), 7.70 — 7.55 (m, 2H).[8]

e 13C NMR (101 MHz, DMSO): 6 172.67, 140.15, 137.36, 135.82, 134.50, 133.54, 133.39,
133.28, 132.87, 132.02, 130.38.[8]

For 7-Fluoro-2-naphthoic acid, one would expect to see characteristic fluorine-carbon and
fluorine-proton coupling in the NMR spectra, which would aid in structure elucidation.

Infrared (IR) Spectroscopy

An IR spectrum for 2-naphthoic acid is available through the NIST Chemistry WebBook.[2] Key
characteristic peaks would include a broad O-H stretch from the carboxylic acid group (typically
around 2500-3300 cm~1) and a strong C=0 stretch (typically around 1700 cm~1). For 7-Fluoro-
2-naphthoic acid, an additional C-F stretching band would be expected.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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